Cas no 28246-54-0 (Benzenepropanal, a-chloro-b-oxo-)

• Product Name: Benzenepropanal, a-chloro-b-oxo-
• CAS No: 28246-54-0
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• CID: 251919
• PubChem ID: 14926886
• Update Time: 2025-04-19

Benzenepropanal, a-chloro-b-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, a-chloro-b-oxo-
• 2-chloro-3-oxo-3-phenylpropanal
• 2-Chloro-2-formylacetophenone
• Acetaldehyde,benzoylchloro- (8CI)
• SCHEMBL10809259
• 28246-54-0
• DTXSID50565558

• Inchi： 1S/C9H7ClO2/c10-8(6-11)9(12)7-4-2-1-3-5-7/h1-6,8H
• InChI Key： KHXRKULFMSIBMA-UHFFFAOYSA-N
• SMILES： ClC(C=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 182.0134572g/mol
• Monoisotopic Mass: 182.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų